2-(1-Benzofuran-3-yl)-1-propanol
Cat. No. B8510814
M. Wt: 176.21 g/mol
InChI Key: QTPQGNQNYRLMKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07276603B2
Procedure details
To a stirred suspension of LiAlH4 (200 mg, excess) in THF at 0° C., ethyl(-1-benzofuran-3-yl)propanoate (1.09 g, 5 mmol) in THF (20 mL) was added slowly. After the addition, reaction mixture was stirred at room temperature for 1 hr and quenched with saturated NH4Cl solution. The product was extracted with chloroform and washed well with water. It was dried over anhydrous MgSO4, filtered and concentrated. The product, 2-(1-benzofuran-3-yl)-1-propanol, was obtained as a white oil pure enough to be taken to the next step without purification. Yield: 700 mg (79%); (M+H): 177.
Name
ethyl(-1-benzofuran-3-yl)propanoate
Quantity
1.09 g
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[H-].[H-].[H-].[H-].[Li+].[Al+3].[CH2:7]([C:9]([C:14]1[C:18]2[CH:19]=[CH:20][CH:21]=[CH:22][C:17]=2[O:16][CH:15]=1)(C)[C:10]([O-])=[O:11])C>C1COCC1>[O:16]1[C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][C:18]=2[C:14]([CH:9]([CH3:7])[CH2:10][OH:11])=[CH:15]1 |f:0.1.2.3.4.5|
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Inputs
Step One
Step Two
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Name
|
ethyl(-1-benzofuran-3-yl)propanoate
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Quantity
|
1.09 g
|
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Type
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reactant
|
|
Smiles
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C(C)C(C(=O)[O-])(C)C1=COC2=C1C=CC=C2
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Name
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Quantity
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20 mL
|
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Type
|
solvent
|
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Smiles
|
C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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was stirred at room temperature for 1 hr
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After the addition, reaction mixture
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CUSTOM
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Type
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CUSTOM
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|
Details
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quenched with saturated NH4Cl solution
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The product was extracted with chloroform
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WASH
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Type
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WASH
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Details
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washed well with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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It was dried over anhydrous MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
|
product
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Smiles
|
O1C=C(C2=C1C=CC=C2)C(CO)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
